Cas no 941921-85-3 (2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• CAS No: 941921-85-3
• Molecular Formula: C₂₁H₁₉FN₄O₃S₂
• Molecular Weight: 458.528965234756
• CID: 6260148
• PubChem ID: 16899238

2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide Properties

Names and Identifiers

• 2-(4-{(3-acetamidophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• F2335-0735
• AKOS024641142
• N-(3-acetamidophenyl)-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• 941921-85-3
• N-(3-acetamidophenyl)-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• 2-[(4-{[(3-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

• InChIKey： OBZQWTNLWFZOQM-UHFFFAOYSA-N
• Inchi： 1S/C21H19FN4O3S2/c1-13(27)23-16-3-2-4-17(9-16)25-19(28)10-18-11-30-21(26-18)31-12-20(29)24-15-7-5-14(22)6-8-15/h2-9,11H,10,12H2,1H3,(H,23,27)(H,24,29)(H,25,28)
• SMILES： S1C(=NC(=C1)CC(NC1C=CC=C(C=1)NC(C)=O)=O)SCC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 458.08826099g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 458.08826099g/mol
• Heavy Atom Count: 31
• Complexity: 634
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides